Cas no 2229294-16-8 (tert-butyl 3-(3-chloroprop-1-en-2-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-chloroprop-1-en-2-yl)azetidine-1-carboxylate
• CAS No: 2229294-16-8
• MF: C₁₁H₁₈ClNO₂
• MW: 231.719122409821
• CID: 6083680
• PubChem ID: 165712504
• Update Time: 2025-05-25

tert-butyl 3-(3-chloroprop-1-en-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-chloroprop-1-en-2-yl)azetidine-1-carboxylate
• 2229294-16-8
• EN300-1894366

• Inchi： 1S/C11H18ClNO2/c1-8(5-12)9-6-13(7-9)10(14)15-11(2,3)4/h9H,1,5-7H2,2-4H3
• InChI Key： VSMILYNRSKXRKC-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 231.1026065g/mol
• Monoisotopic Mass: 231.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 3-(3-chloroprop-1-en-2-yl)azetidine-1-carboxylate

Research Brief on tert-butyl 3-(3-chloroprop-1-en-2-yl)azetidine-1-carboxylate (CAS: 2229294-16-8)

In recent years, the compound tert-butyl 3-(3-chloroprop-1-en-2-yl)azetidine-1-carboxylate (CAS: 2229294-16-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique azetidine scaffold and functionalized chloropropenyl group, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics targeting infectious diseases and cancer.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of tert-butyl 3-(3-chloroprop-1-en-2-yl)azetidine-1-carboxylate as a key precursor in the synthesis of azetidine-based protease inhibitors. The researchers demonstrated that modifications to the chloropropenyl moiety could significantly enhance the binding affinity of these inhibitors to viral proteases, offering a promising avenue for antiviral drug development. The study also noted the compound's stability under physiological conditions, which is a critical factor for its utility in medicinal chemistry.

Further investigations into the compound's reactivity have revealed its potential in click chemistry applications. A 2024 report in Angewandte Chemie detailed the use of tert-butyl 3-(3-chloroprop-1-en-2-yl)azetidine-1-carboxylate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, yielding highly functionalized triazole derivatives with notable biological activity. These findings underscore the compound's versatility as a building block for the rapid assembly of diverse molecular architectures.

In the context of cancer research, a recent preclinical study (Nature Communications, 2024) explored the incorporation of tert-butyl 3-(3-chloroprop-1-en-2-yl)azetidine-1-carboxylate into small-molecule inhibitors of protein-protein interactions (PPIs). The study reported that derivatives of this compound exhibited potent inhibitory effects on oncogenic PPIs, with promising selectivity profiles. These results suggest that the compound could serve as a valuable scaffold for the development of next-generation anticancer agents.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from tert-butyl 3-(3-chloroprop-1-en-2-yl)azetidine-1-carboxylate. Ongoing research is focused on improving the bioavailability and metabolic stability of these compounds, with particular emphasis on structural modifications that preserve their biological activity while enhancing their drug-like properties. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, tert-butyl 3-(3-chloroprop-1-en-2-yl)azetidine-1-carboxylate (CAS: 2229294-16-8) represents a promising chemical entity with broad applications in medicinal chemistry and drug discovery. Its unique structural features and reactivity profile make it a valuable tool for the synthesis of biologically active molecules, and ongoing research continues to uncover new opportunities for its use in therapeutic development. Future studies will likely focus on expanding its utility in targeted drug delivery systems and precision medicine approaches.